Cas no 26549-17-7 (27-Norolean-14-en-28-oicacid, 3-hydroxy-13-methyl-, (3b,13a)-)

• Product Name: 27-Norolean-14-en-28-oicacid, 3-hydroxy-13-methyl-, (3b,13a)-
• CAS No: 26549-17-7
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 273460
• PubChem ID: 161527
• Update Time: 2025-04-19

27-Norolean-14-en-28-oicacid, 3-hydroxy-13-methyl-, (3b,13a)- Chemical and Physical Properties

Names and Identifiers

• 27-Norolean-14-en-28-oicacid, 3-hydroxy-13-methyl-, (3b,13a)-
• 3β-Hydroxy-D-friedoolean-14-en-28-oic acid
• Aleuritolic acid
• 26549-17-7
• (4aS,6aR,6bR,8aR,10S,12aR,14aS,14bS)-10-hydroxy-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6a,7,8,8a,10,11,12,13,14,14b-tetradecahydropicene-4a-carboxylic acid
• CHEMBL258249
• Urs-12-en-29-oic acid, 3-hydroxy-, (3beta)-
• Q27140309
• Maprounic acid
• CHEBI:73107
• SCHEMBL438408
• 3beta-Hydroxyurs-12-en-29-oic acid
• 3-Hydroxyurs-12-en-29-oic acid
• LMPR0106180013
• NSC 359426
• (4aS,6bR,8aR,10S,12aR,12bR,14aS,14bS)-10-hydroxy-2,2,6b,9,9,12a,14a-heptamethyl-1,3,4,5,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a,14b-octadecahydropicene-4a(2H)-carboxylic acid
• BDBM50478515
• Aleuritolate
• Maprounate
• 29099-34-1

• Inchi： 1S/C30H48O3/c1-25(2)16-17-30(24(32)33)15-10-21-28(6)12-8-19-26(3,4)23(31)11-14-27(19,5)20(28)9-13-29(21,7)22(30)18-25/h10,19-20,22-23,31H,8-9,11-18H2,1-7H3,(H,32,33)/t19-,20+,22-,23-,27-,28+,29+,30+/m0/s1
• InChI Key： BHHPRAFMEFGOLZ-QVUWEPBXSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)C4=CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5[C@]4(C)CC[C@H]23)C1(C)C

Computed Properties

• Exact Mass: 456.36
• Monoisotopic Mass: 456.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 885
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 553.5°C at 760 mmHg
• Flash Point: 302.6°C
• Refractive Index: 1.557

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Scalarane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids